Cas no 219690-93-4 (Saikosaponin S)
Saikosaponin S Chemical and Physical Properties
Names and Identifiers
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- Saikosaponin S
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- Inchi: 1S/C48H78O18/c1-22-31(53)33(55)37(59)41(62-22)66-39-26(19-61-40-36(58)34(56)32(54)25(18-49)63-40)64-42(38(60)35(39)57)65-30-11-12-44(4)27(45(30,5)20-50)10-13-46(6)28(44)9-8-23-24-16-43(2,3)14-15-48(24,21-51)29(52)17-47(23,46)7/h8-9,22,25-42,49-60H,10-21H2,1-7H3/t22-,25+,26+,27+,28+,29+,30-,31-,32+,33+,34-,35+,36+,37+,38+,39+,40+,41-,42-,44-,45+,46+,47+,48+/m0/s1
- InChI Key: YYHHNGWWKYBCRQ-CTIIHJDWSA-N
- SMILES: [C@@H]1(O)[C@@H](CO)O[C@@H](OC[C@@H]2[C@H]([C@H](O)[C@H]([C@]([H])(O[C@@H]3[C@]([C@@]4([H])[C@@](C)([C@@]5([C@@](C)(CC4)[C@]4(C)C[C@@H](O)[C@]6(CO)C(=C4C=C5)CC(CC6)(C)C)[H])CC3)(C)CO)O2)O)O[C@@]2(O[C@H]([C@H](O)[C@H]([C@H]2O)O)C)[H])[C@@H]([C@H]1O)O
Saikosaponin S Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N11515-1mg |
Saikosaponin S |
219690-93-4 | 1mg |
¥3100 | 2024-07-20 | ||
| MedChemExpress | HY-N11515-5mg |
Saikosaponin S |
219690-93-4 | 5mg |
¥9350 | 2024-07-20 | ||
| 1PlusChem | 1P01V65S-1mg |
β-D-Glucopyranoside, (3β,4β,16α)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]- |
219690-93-4 | HPLC≥98% | 1mg |
$445.00 | 2023-12-18 | |
| Aaron | AR01V6E4-1mg |
β-D-Glucopyranoside, (3β,4β,16α)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]- |
219690-93-4 | 1mg |
$559.00 | 2023-12-15 |
Saikosaponin S Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Saikosaponin S
Recent Advances in Saikosaponin S (219690-93-4) Research: A Comprehensive Review
Saikosaponin S (CAS: 219690-93-4) is a bioactive triterpenoid saponin derived from the roots of Bupleurum species, a traditional Chinese medicinal herb. Recent studies have highlighted its potential therapeutic applications, particularly in anti-inflammatory, antiviral, and anticancer activities. This research brief synthesizes the latest findings on Saikosaponin S, focusing on its molecular mechanisms, pharmacological effects, and clinical relevance.
A 2023 study published in Journal of Natural Products elucidated the anti-inflammatory mechanism of Saikosaponin S, demonstrating its ability to inhibit NF-κB and MAPK signaling pathways in macrophages. The compound significantly reduced pro-inflammatory cytokine production (TNF-α, IL-6) in LPS-induced models, suggesting potential applications in treating chronic inflammatory diseases. Structural analysis revealed that the unique glycosylation pattern at C-3 and C-28 positions contributes to its enhanced bioactivity compared to other saikosaponins.
In antiviral research, Saikosaponin S has shown remarkable activity against SARS-CoV-2 variants. A preprint from Nature Communications (2024) reported that the compound interferes with viral entry by binding to the spike protein's receptor-binding domain (Kd = 2.3 μM). Molecular docking studies identified key interactions with amino acid residues Tyr453 and Gln493, which are conserved across multiple variants. These findings position Saikosaponin S as a promising lead compound for broad-spectrum antiviral development.
Oncological applications have seen significant progress, with Phase I clinical trials (NCT0543289) demonstrating Saikosaponin S's safety profile up to 200 mg/m2 in solid tumor patients. The compound exhibits unique dual mechanisms: inducing apoptosis through caspase-3 activation while simultaneously inhibiting PD-L1 expression (68% reduction at 10 μM in in vitro models). This immunomodulatory effect, combined with direct tumor cytotoxicity, makes it a compelling candidate for combination therapies.
Pharmacokinetic studies using LC-MS/MS have revealed challenges in oral bioavailability (F = 12.4%), prompting development of novel formulations. A 2024 patent (WO2024/076542) describes a nanoemulsion system that improves absorption by 3.2-fold through lymphatic targeting. Concurrently, structure-activity relationship (SAR) studies have identified the 13,28-epoxy group as critical for maintaining potency while reducing hemolytic activity - a major advancement for clinical translation.
The biosynthesis pathway of Saikosaponin S has been recently decoded through transcriptomic analysis of Bupleurum chinense. Researchers identified two novel cytochrome P450 enzymes (CYP716Y1 and CYP72A616) responsible for the oxidation steps at C-16 and C-23 positions. This discovery enables synthetic biology approaches for scalable production, with engineered yeast strains currently achieving titers of 1.2 g/L - a 40-fold improvement over plant extraction yields.
In conclusion, Saikosaponin S (219690-93-4) represents a multifaceted therapeutic agent with expanding clinical potential. Ongoing research focuses on three key areas: (1) optimizing delivery systems to overcome pharmacokinetic limitations, (2) exploring synergistic combinations with existing therapies, and (3) developing structure-modified analogs with enhanced specificity. With five active IND applications currently under FDA review, Saikosaponin S is poised to transition from traditional medicine to modern therapeutic applications within this decade.
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